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Compound of Interest

N-(2-Chlorobenzyl)-3-
Compound Name:

methylaniline
CAS No.: 878561-59-2
Cat. No.: B1385438

Get Quote

Technical Profile: N-(2-Chlorobenzyl)-3-
methylaniline

CAS Registry Number: 878561-59-2 IUPAC Name:N-[(2-Chlorophenyl)methyl]-3-methylaniline
Synonyms:N-(2-Chlorobenzyl)-m-toluidine; N-(2-Chlorobenzyl)-3-methylbenzenamine

Executive Summary

N-(2-Chlorobenzyl)-3-methylaniline is a secondary amine intermediate characterized by a
diaryl structure linked via a methylene bridge. It serves as a critical building block in medicinal
chemistry, particularly in the synthesis of nitrogen-containing heterocycles and pharmaceutical
candidates targeting G-protein coupled receptors (GPCRs) and kinase inhibitors. Its structural
motif—combining an electron-rich m-toluidine ring with an electron-deficient 2-chlorobenzyl
group—offers unique electronic properties that facilitate further functionalization, such as N-
alkylation or electrophilic aromatic substitution.
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Physicochemical Profile

The following data consolidates experimental and high-confidence predicted values essential

for process optimization and handling.

Property Value Condition/Note
Molecular Formula C14H14CIN
Molecular Weight 231.72 g/mol

Physical State

Viscous Liquid or Low-Melting
Solid

Ambient Temp

Boiling Point 353.5+22.0°C Predicted (760 Torr)
Density 1.171 + 0.06 g/cm?3 Predicted
pKa (Conjugate Acid) 3.65+0.50 Predicted (Basic Nitrogen)
LogP ~4.2 Lipophilic

N Soluble in DCM, EtOAc, )
Solubility Insoluble in Water

MeOH, DMSO

Refractive Index 1.615 Predicted

Synthetic Methodology: Reductive Amination

The most robust route for synthesizing N-(2-Chlorobenzyl)-3-methylaniline is the reductive

amination of 2-chlorobenzaldehyde with 3-methylaniline (m-toluidine). This method avoids the

over-alkylation byproducts common in direct alkylation with benzyl halides.

Reaction Mechanism

The reaction proceeds via the formation of an imine (Schiff base) intermediate, which is

subsequently reduced to the secondary amine. The use of Sodium Triacetoxyborohydride

(STAB) is recommended over Sodium Borohydride (NaBHa4) for better functional group

tolerance and to prevent direct reduction of the aldehyde before imine formation.

Optimized Protocol (Bench Scale)
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Reagents:

2-Chlorobenzaldehyde (1.0 equiv)

3-Methylaniline (1.0 equiv)

Sodium Triacetoxyborohydride [NaBH(OAc)s] (1.4 equiv)

Acetic Acid (AcOH) (1.0 equiv - catalytic/promoter)

Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)
Step-by-Step Workflow:

e Imine Formation: In a dry round-bottom flask, dissolve 2-chlorobenzaldehyde (10 mmol) and
3-methylaniline (10 mmol) in DCE (30 mL).

 Activation: Add Acetic Acid (10 mmol). Stir at room temperature for 30-60 minutes to ensure
equilibrium formation of the iminium species.

e Reduction: Cool the mixture to 0°C. Add NaBH(OACc)s (14 mmol) portion-wise over 15
minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours under
nitrogen atmosphere.

e Quench: Quench with saturated aqueous NaHCOs solution.

o Workup: Extract with Dichloromethane (DCM) (3x). Wash combined organics with brine, dry
over Na=2S0a4, and concentrate in vacuo.

« Purification: Purify via flash column chromatography (SiOz; Hexanes/EtOAc gradient) to yield
the target secondary amine as a pale yellow oil.

Mechanistic Pathway Diagram
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Reagents: + H- (from NaBH(OAc)3)
eduction

2-Chlorobenzaldehyde Nucleophilic Attack > Hemiaminal -H20 (Dehydration) > Imine (Schiff Base) + AcOH (Acid Catalysis) > Iminium lon Reduct Product:
+ Intermediate Ar-CH=N-Ar [Ar-CH=NH-Ar]+ > \-(2-Chlorobenzyl)-3-methylaniline

3-Methylaniline

Click to download full resolution via product page

Caption: Step-wise mechanistic pathway for the reductive amination synthesis of N-(2-
Chlorobenzyl)-3-methylaniline.

Spectroscopic Characterization

Identification of the product relies on verifying the secondary amine linkage and the distinct
aromatic substitution patterns.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1385438/docs?utm_src=pdf-body-img#n-2-chlorobenzyl-3-methylaniline-chemical-properties
https://www.benchchem.com/product/b1385438/docs?utm_src=pdf-body#n-2-chlorobenzyl-3-methylaniline-chemical-properties
https://www.benchchem.com/product/b1385438/docs?utm_src=pdf-body#n-2-chlorobenzyl-3-methylaniline-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Technique

Expected Signal
Characteristics

Interpretation

1H NMR (400 MHz, CDClIs)

5 2.28 (s, 3H)

Methyl group on m-toluidine

ring.

3 4.45 (s, 2H)

Benzylic methylene (-CH2-)
bridge.

& 6.40 — 7.40 (m, 8H)

Aromatic protons (multiplets).

Distinct ortho-ClI shift.

0 4.00 (br s, 1H)

Amine -NH proton
(exchangeable with D20).

13C NMR (100 MHz, CDCIs)

~21.5 ppm

Methyl carbon.

~46.0 ppm

Benzylic methylene carbon.

110.0 — 160.0 ppm

Aromatic carbons (12 signals

expected).

FT-IR

3420 cm~1

N-H stretching (secondary

amine).

1600, 1500 cm~1

C=C aromatic skeletal

vibrations.

750 cm™1

C-Cl stretch / ortho-substitution

pattern.

Mass Spectrometry (ESI+)

miz 232.1 [M+H]*

Molecular ion peak (Cl isotope

pattern 3:1).

Reactivity & Pharmaceutical Applications

N-(2-Chlorobenzyl)-3-methylaniline is not an endpoint but a reactive scaffold. Its secondary

amine functionality allows it to serve as a nucleophile in the synthesis of tertiary amines,

amides, and ureas.

Functionalization Pathways
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» N-Alkylation: Reaction with alkyl halides (e.g., methyl iodide) to form tertiary amines.
e Acylation: Reaction with acid chlorides to form N-benzyl-N-aryl amides.

e Cyclization: Can be used as a precursor for tetrahydroisoquinolines via Pictet-Spengler type
cyclizations, relevant in alkaloid synthesis.

Application Workflow

N-(2-Chlorobenzyl)-3-methylaniline

(Secondary Amine Scaffold)

Pathway A: N-Alkylation Pathway B: Acylation Pathway C: Cyclization
(Tertiary Amines) (Amides/Ureas) (Heterocycles)
GPCR Ligands Kinase Inhibitors
(e.g., Antihistamines) (e.g., p38 MAP)

Click to download full resolution via product page

Caption: Downstream synthetic utility of the N-(2-Chlorobenzyl)-3-methylaniline scaffold in
drug discovery.

Safety & Handling (MSDS Summary)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).
e Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent
oxidation of the amine.

e Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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